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Abstract

This document provides a detailed protocol for the determination of the concentration of
hexaaquacobalt(ll), [Co(H20)s]?*, in an aqueous solution using UV-Vis spectrophotometry.
The characteristic pink color of the hexaaquacobalt(ll) ion allows for quantification by
measuring its absorbance of visible light.[1][2][3] This method is based on the Beer-Lambert
Law, which establishes a linear relationship between absorbance and concentration for a given
substance at a specific wavelength. The protocol covers the preparation of standard solutions,
determination of the wavelength of maximum absorbance (Amax), and the generation of a
calibration curve to determine the concentration of an unknown sample.

Introduction

The hexaaquacobalt(ll) ion, [Co(H20)e]?*, is an octahedral complex formed when cobalt(ll)
salts are dissolved in water.[2][4] Its distinct pink color is due to the absorption of light in the
visible region, specifically corresponding to d-d electronic transitions of the central cobalt(Il) ion.
[2] UV-Vis spectrophotometry is a widely used analytical technique to quantify colored
compounds in solution. By measuring the amount of light absorbed by a sample at a specific
wavelength, the concentration of the absorbing species can be determined.

The Beer-Lambert Law is the fundamental principle underlying this technique and is expressed
as:

A=¢bc
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Where:

Ais the absorbance (dimensionless)

€ (epsilon) is the molar absorptivity or molar extinction coefficient (in L mol=t cm~1)[5]

b is the path length of the cuvette (typically 1 cm)

c is the concentration of the absorbing species (in mol L™2)

This protocol will guide the user through the necessary steps to accurately determine the
concentration of a hexaaquacobalt(ll) solution.

Experimental Protocol

2.1. Materials and Equipment

Cobalt(ll) chloride hexahydrate (CoClz-6H20) or Cobalt(ll) nitrate hexahydrate
(Co(NO3)2:6H20)

Distilled or deionized water

Volumetric flasks (10 mL, 50 mL, 100 mL)

Graduated pipettes or micropipettes

Beakers

UV-Vis spectrophotometer

Quartz or plastic cuvettes (1 cm path length)

2.2. Preparation of a Stock Standard Solution (0.1 M)

o Accurately weigh 2.379 g of CoCl2:6H20 or 2.910 g of Co(NO3)2-6H20.
o Transfer the weighed salt to a 100 mL volumetric flask.

e Add a small amount of distilled water to dissolve the salt completely.
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e Once dissolved, add distilled water up to the 100 mL mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous. This is
your 0.1 M stock solution.

2.3. Preparation of Working Standard Solutions

Prepare a series of five working standard solutions by diluting the 0.1 M stock solution as
described in the table below.

Volume of 0.1 M

Standard Final Volume (mL) Concentration (M)
Stock (mL)

1 1.0 10 0.01

2 2.0 10 0.02

3 3.0 10 0.03

4 4.0 10 0.04

5 5.0 10 0.05

To prepare each standard, accurately pipette the specified volume of the 0.1 M stock solution
into a 10 mL volumetric flask and dilute to the mark with distilled water. Mix each solution
thoroughly.

2.4. Spectrophotometer Operation and Measurement

e Turn on the spectrophotometer and allow the lamp to warm up for at least 15-20 minutes for
stable readings.

» Set the spectrophotometer to scan a wavelength range from 400 nm to 600 nm.
 Fill a cuvette with distilled water to serve as the blank.

e Place the blank cuvette in the spectrophotometer and zero the instrument.
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o To determine the wavelength of maximum absorbance (Amax), use the 0.05 M standard
solution.

¢ Rinse a cuvette with a small amount of the 0.05 M standard solution, then fill the cuvette.

o Place the cuvette in the spectrophotometer and acquire the absorbance spectrum from 400
nm to 600 nm.

e The wavelength at which the highest absorbance is recorded is the Amax. For
hexaaquacobalt(ll), this is typically around 510-540 nm.[1][2][5]

o Set the spectrophotometer to the determined Amax.

o Measure the absorbance of each of the five working standard solutions and the unknown
solution at this wavelength. Ensure to zero the instrument with the blank before each set of
measurements. Record the absorbance values.

Data Presentation

The following table summarizes the expected absorbance values for the prepared standard

solutions.
Concentration (M) Absorbance (at Amax)
0.01 Insert Measured Value
0.02 Insert Measured Value
0.03 Insert Measured Value
0.04 Insert Measured Value
0.05 Insert Measured Value
Unknown Insert Measured Value

Data Analysis

» Plot a graph of Absorbance (y-axis) versus Concentration (x-axis) for the five standard
solutions.
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o Perform a linear regression analysis on the data points. The resulting plot should be a
straight line that passes through the origin, in accordance with the Beer-Lambert Law.

e The slope of the line represents the product of the molar absorptivity (€) and the path length

(b).

e Use the equation of the line (y = mx + ¢, where ¢ should be close to 0) to determine the
concentration of the unknown solution by substituting the absorbance of the unknown for 'y’

and solving for 'x'.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol.
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Experimental Workflow for UV-Vis Spectrophotometry of [Co(H20)s]2*

Solution Preparation

Prepare 0.1 M Stock Solution

l Spectrophotometric Measurement

Prepare Working Standards (0.01 M - 0.05 M) Warm up Spectrophotometer

:

Zero with Blank (Distilled Water)

:

Determine Amax (400-600 nm scan)

l

Measure Absorbance of Standards and Unknown at Amax

Data Analysis

Plot Absorbance vs. Concentration

:

Perform Linear Regression

l

Calculate Unknown Concentration

Click to download full resolution via product page

Caption: Workflow for concentration determination.
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Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses and a lab
coat.

o Cobalt salts are toxic if ingested and may cause skin and eye irritation. Handle with care.

» Dispose of all chemical waste in accordance with institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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